Cas no 17530-69-7 (3-Chloro-5,5-dimethylcyclohex-2-enone)

3-Chloro-5,5-dimethylcyclohex-2-enone is a chlorinated cyclic enone with a molecular formula of C8H11ClO. This compound features a reactive α,β-unsaturated carbonyl system, making it a valuable intermediate in organic synthesis, particularly for Michael additions and cyclization reactions. The presence of the chloro substituent at the 3-position enhances its electrophilic character, while the geminal dimethyl groups at the 5-position contribute to steric stability. These structural attributes make it suitable for applications in pharmaceutical and agrochemical research, where selective functionalization is required. Its well-defined reactivity profile and stability under standard conditions ensure consistent performance in synthetic workflows.
3-Chloro-5,5-dimethylcyclohex-2-enone structure
17530-69-7 structure
Product Name:3-Chloro-5,5-dimethylcyclohex-2-enone
CAS No:17530-69-7
MF:C8H11ClO
MW:158.625341653824
MDL:MFCD00051620
CID:87858
PubChem ID:140243
Update Time:2025-05-23

3-Chloro-5,5-dimethylcyclohex-2-enone Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-5,5-dimethylcyclohex-2-enone
    • 3-Chloro-5,5-dimethyl-2-cyclohexen-1-one
    • 2-Cyclohexen-1-one, 3-chloro-5,5-dimethyl-
    • 3-chloro-5,5-dimethylcyclohex-2-en-1-one
    • 3-chloro-5,5-dimethyl-cyclohex-2-enone
    • 3-chloro-5,5-dimethylcyclohexen-3-one
    • 5,5-dimethyl-3-chloro-2-cyclohexenone
    • 3-Chloro-5,5-dimethyl-2-cyclohexenone
    • 5,5-Dimethyl-3-chlorocyclohex-2-enone
    • 3-Chloro-5,5-dimethy1-2-cyclohexen-1-one
    • 5,5-Dimethyl-3-chloro-2-cyclohexen-1-one
    • NISTC17530697
    • LABOTEST-BB LT01147600
    • A812073
    • E73W928G5O
    • FT-0615435
    • MFCD00051620
    • 3 -chloro-5,5-dimethyl-2-cyclohexene-1-one
    • 17530-69-7
    • Q27276953
    • 3-Chloro-5,5-dimethyl-2-cyclohexen-1-one, AldrichCPR
    • AKOS002675787
    • 3-CHLORO-5,5-DIMETHYLCYCLOHEX-2-ENE-1-ONE
    • DTXSID20169966
    • D72490
    • SCHEMBL1515964
    • AS-65628
    • CS-0010862
    • 2-Cyclohexen-1-one,3-chloro-5,5-dimethyl-
    • UNII-E73W928G5O
    • XH0967
    • DB-014265
    • STK802579
    • BBL028028
    • DTXCID0092457
    • MDL: MFCD00051620
    • Inchi: 1S/C8H11ClO/c1-8(2)4-6(9)3-7(10)5-8/h3H,4-5H2,1-2H3
    • InChI Key: PJYTYJGMJDIKEJ-UHFFFAOYSA-N
    • SMILES: ClC1=CC(CC(C)(C)C1)=O
    • BRN: 1099253

Computed Properties

  • Exact Mass: 158.05000
  • Monoisotopic Mass: 158.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 2.1
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1,084 g/cm3
  • Boiling Point: 44-46°C 0,1mm
  • Flash Point: 44-46°C/0.1mm
  • Refractive Index: 1.488
  • PSA: 17.07000
  • LogP: 2.49820
  • Solubility: Uncertain

3-Chloro-5,5-dimethylcyclohex-2-enone Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S37/39
  • Risk Phrases:R36/38
  • Safety Term:S26;S36

3-Chloro-5,5-dimethylcyclohex-2-enone Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

3-Chloro-5,5-dimethylcyclohex-2-enone Pricemore >>

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3-Chloro-5,5-dimethylcyclohex-2-enone Production Method

3-Chloro-5,5-dimethylcyclohex-2-enone Related Literature

Additional information on 3-Chloro-5,5-dimethylcyclohex-2-enone

Latest Research Briefing on 3-Chloro-5,5-dimethylcyclohex-2-enone (CAS: 17530-69-7) in Chemical Biology and Pharmaceutical Applications

The compound 3-Chloro-5,5-dimethylcyclohex-2-enone (CAS: 17530-69-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in synthetic chemistry and drug development. This briefing synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic uses, providing a comprehensive overview for researchers and industry professionals.

Recent studies have highlighted the role of 3-Chloro-5,5-dimethylcyclohex-2-enone as a key intermediate in the synthesis of complex organic molecules. Its unique structural features, including the chloro and dimethyl substituents, make it a valuable building block for constructing pharmacologically active compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel anti-inflammatory agents, showcasing its potential in addressing unmet medical needs.

In addition to its synthetic applications, research has explored the biological activities of 3-Chloro-5,5-dimethylcyclohex-2-enone. A recent investigation in Bioorganic & Medicinal Chemistry Letters revealed its moderate inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs, although further optimization is required to enhance its potency and selectivity.

Another area of interest is the compound's role in agrochemical research. A 2024 study published in Pest Management Science reported that derivatives of 3-Chloro-5,5-dimethylcyclohex-2-enone exhibit promising herbicidal activity. The study identified specific structural modifications that could improve its efficacy, paving the way for the development of new, environmentally friendly herbicides.

Despite these advancements, challenges remain in the large-scale production and application of 3-Chloro-5,5-dimethylcyclohex-2-enone. Recent patents and industrial reports highlight efforts to optimize its synthesis, focusing on greener and more cost-effective methods. For example, a 2023 patent application described a novel catalytic process that significantly reduces waste and improves yield, addressing some of the scalability issues associated with traditional methods.

In conclusion, 3-Chloro-5,5-dimethylcyclohex-2-enone (CAS: 17530-69-7) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from drug development to agrochemicals, underscore its importance as a versatile intermediate. Future research should focus on refining its biological activity and optimizing synthetic routes to fully realize its potential in various industries.

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